4-(3,4-Dimethoxyphenyl)-4-(hydroxymethyl)cyclohexan-1-one

• CAS No.: 61749-15-3
• Molecular Formula: C15H20O4
• Molecular Weight: 264.32 g/mol
• IUPAC Name: 4-(3,4-dimethoxyphenyl)-4-(hydroxymethyl)cyclohexan-1-one
• InChI: InChI=1S/C15H20O4/c1-18-13-4-3-11(9-14(13)19-2)15(10-16)7-5-12(17)6-8-15/h3-4,9,16H,5-8,10H2,1-2H3
• InChI Key: LGDLCNKAARJBSW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2(CCC(=O)CC2)CO)OC

Description

4-(3,4-Dimethoxyphenyl)-4-(hydroxymethyl)cyclohexan-1-one is a useful research compound. Its molecular formula is C15H20O4 and its molecular weight is 264.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 19 g. (0.059 mole) of 4-carboxy-4-(3,4-dimethoxyphenyl)cyclohexanone, ethylene ketal (prepared in Example 28) in 290 ml. of tetrahydrofuran is added to 5.35 g. (0.141 mole) lithium aluminum hydride in 80 ml. of tetrahydrofuran. Following about 6 hours of heating at reflux the mixture is cooled in ice and treated successively with 5.4 ml. of water, 5.4 ml. of 15% sodium hydroxide solution and 16.2 ml. of water. The resulting inorganic gel is collected on a filter and rinsed with ether. The combined filtrates are evaporated to dryness to give 11.4 g. (62.7% yield) of 4-hydroxymethyl-4-(3,4-dimethoxyphenyl)-cyclohexanone, ethylene ketal as an amorphous gum.